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Compound of Interest

Compound Name: 2-DECALONE

Cat. No.: B1596380 Get Quote

Essential Safety and Handling Guide for 2-
Decalone
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and operational and disposal plans for handling 2-decalone in a

laboratory setting. Adherence to these guidelines is crucial for the safety of all researchers,

scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment
2-Decalone is a combustible liquid that can cause skin irritation and is toxic to aquatic life.[1]

Proper handling and the use of appropriate personal protective equipment are mandatory to

minimize exposure and ensure a safe working environment.

Recommended Personal Protective Equipment (PPE)
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Protection Type Required Equipment Specifications and Usage

Eye and Face Protection
Safety glasses with side

shields or chemical goggles

Must conform to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

Skin Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene,

PVC)

Wear appropriate protective

gloves to prevent skin

exposure.[2][3]

Protective clothing (e.g., lab

coat, overalls)

Wear appropriate protective

clothing to prevent skin

exposure.[2]

Respiratory Protection

Multi-purpose combination

respirator cartridge (US) or

equivalent

To be used when ventilation is

inadequate to control airborne

concentrations.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[1]

Confirm that an eyewash station and safety shower are readily accessible.[4]

Assemble all necessary materials and equipment before handling the chemical.

Inspect all PPE for integrity before use.

2. Handling:

Avoid contact with skin, eyes, and clothing.[1][4]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]
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Avoid the formation of dust and aerosols.[1]

Wash hands thoroughly after handling.[4]

3. Storage:

Store in a cool, dry, and well-ventilated place.[1][2]

Keep containers tightly closed.[2]

Store away from incompatible materials such as oxidizing agents.[2]

Emergency Procedures
Spill Response:

Minor Spill:

Remove all sources of ignition.[2]

Ventilate the area.

Absorb the spill with inert material (e.g., sand, silica gel, universal binder).[2]

Collect the absorbed material into a suitable, closed container for disposal.[2]

Clean the spill area thoroughly.

Major Spill:

Evacuate the area immediately.

Alert others in the vicinity.

Contact your institution's emergency response team.

First Aid:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention.[2]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Seek medical attention if irritation develops and persists.

[2][5]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[4]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and drink plenty of water. Call a physician or poison control

center immediately.[1][2]

Disposal Plan
All waste, including 2-decalone residues and contaminated materials, must be disposed of as

hazardous waste.

Chemical Waste:

Collect all 2-decalone waste in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless compatibility is confirmed.

Contaminated Materials:

Dispose of used gloves, absorbent materials, and other contaminated disposable items in

a sealed bag or container labeled as hazardous waste.

Disposal Method:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national hazardous waste regulations.[2] Chemical waste generators

must determine whether a discarded chemical is classified as a hazardous waste and

ensure complete and accurate classification.[2]
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Caption: Workflow for the safe handling and disposal of 2-decalone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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